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Compound of Interest

Compound Name: 2-(4-Bromophenyl)propan-2-ol

{ Get Quote

Cat. No.: B1280599

An In-depth Technical Guide on the Molecular Weight of 2-(4-Bromophenyl)propan-2-ol

This guide provides a detailed breakdown of the molecular weight of 2-(4-
Bromophenyl)propan-2-ol, a compound relevant to researchers, scientists, and professionals
in drug development.

Molecular Composition and Weight

The molecular formula for 2-(4-Bromophenyl)propan-2-ol is COH11BrO.[1][2][3] The
molecular weight is a sum of the atomic weights of its constituent atoms.

A detailed calculation of the molecular weight is presented below, based on the atomic masses
of each element.

Atomic Weight Total Weight
Element Symbol Count
(amu) (amu)
Carbon C 9 12.011 108.099
Hydrogen H 11 1.008[4][5][6] 11.088
_ 79.904[7][8][9]
Bromine Br 1 79.904
[10]
15.999[11][12]
Oxygen O 1 15.999
[13]
Total 215.09
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The calculated molecular weight of 2-(4-Bromophenyl)propan-2-ol is 215.09 g/mol . This
value is consistent with multiple chemical data sources.[1][2][14][15]

Methodology for Molecular Weight Determination

The molecular weight of a compound is determined by the following principles:

o Determination of Molecular Formula: The first step is to ascertain the precise molecular
formula of the compound. For 2-(4-Bromophenyl)propan-2-ol, this has been established as
C9H11BrO.[1][2][3] This is typically achieved through techniques such as elemental analysis
and mass spectrometry.

« Utilization of Standard Atomic Weights: The standard atomic weights of the constituent
elements, as established by the International Union of Pure and Applied Chemistry (IUPAC),
are used for the calculation. These atomic weights represent a weighted average of the
masses of the naturally occurring isotopes of each element.

o Summation of Atomic Weights: The molecular weight is calculated by multiplying the atomic
weight of each element by the number of atoms of that element in the molecular formula and
then summing these values.

The logical workflow for this calculation can be visualized as follows:

Determine Atom Count
C:9,H:11,Br:1,0: 1 Obtain Standard Atomic Weights
Molecular Formula Identify Constituent Elements € 1200 Calculate Total Mass for Each Element SUmIMasses)ioy

H: 1.008 h . Molecular Weight
C9H11BrO (C, H, Br,0) Br: 79.904 (Atom Count * Atomic Weight) 215.09 g/mol

0: 15.999

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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